Cas no 194351-54-7 (N-Me-Val-Leu-anilide)

• Product Name: N-Me-Val-Leu-anilide
• CAS No: 194351-54-7
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• MDL: MFCD00238323
• CID: 1387092
• PubChem ID: 7020229
• Update Time: 2025-04-20

N-Me-Val-Leu-anilide Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide, N-methyl-L-valyl-N-phenyl-
• (2S)-4-methyl-2-[[(2S)-3-methyl-2-(methylamino)butanoyl]amino]-N-phenylpentanamide
• N-Me-Val-Leu-anilide
• {N-Me-Val}-Leu-anilide
• DA-66150
• HY-P4789
• CS-0656383
• 194351-54-7
• SCHEMBL3292696
• MFCD00238323
• (S)-4-Methyl-2-((S)-3-methyl-2-(methylamino)butanamido)-N-phenylpentanamide
• DTXSID80427231

• MDL： MFCD00238323
• Inchi： 1S/C18H29N3O2/c1-12(2)11-15(21-18(23)16(19-5)13(3)4)17(22)20-14-9-7-6-8-10-14/h6-10,12-13,15-16,19H,11H2,1-5H3,(H,20,22)(H,21,23)/t15-,16-/m0/s1
• InChI Key： JEHIFQTZKVQDNQ-HOTGVXAUSA-N
• SMILES： O=C([C@H](C(C)C)NC)N[C@H](C(NC1C=CC=CC=1)=O)CC(C)C

Computed Properties

• Exact Mass: 319.22617
• Monoisotopic Mass: 319.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• PSA: 70.23